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Compound of Interest

Compound Name: Formamidinium bromide

Cat. No.: B8033826

CAS Number: 146958-06-7

This technical guide provides an in-depth overview of formamidinium bromide, a key
precursor material in perovskite solar cell research and other optoelectronic applications.[1][2]
[3] This document is intended for researchers, scientists, and drug development professionals,
offering comprehensive data, experimental protocols, and safety procedures.

Core Properties and Safety Data

Formamidinium bromide, with the chemical formula CHsBrNz, is a white crystalline solid.[2][3]
A summary of its key quantitative data is presented below.
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Property Value Source

CAS Number 146958-06-7 [11[2][3]

Molecular Formula CHsBrN:2 [2][3]

Molecular Weight 124.97 g/mol [2]

Melting Point 133-140 °C (lit.) Ossila SDS
White to almost white powder

Appearance [21[3114]
or crystals

N Soluble in water. Slightly

Solubility _ [5]

soluble in DMSO.
) >95.0% to >99.99% available
Purity [2][4]

commercially

Safety and Handling

Formamidinium bromide is classified as harmful if swallowed, causes skin irritation, causes

serious eye irritation, and may cause respiratory irritation.[6] It is crucial to handle this

compound in a well-ventilated area, preferably a fume hood, and to wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a lab coat.[6][7]

Safe Handling and Disposal Workflow

The following diagram outlines the recommended workflow for the safe handling and disposal

of formamidinium bromide in a laboratory setting.
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Caption: Workflow for safe handling and disposal of formamidinium bromide.
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Experimental Protocols
Synthesis of Formamidinium Bromide

This protocol is adapted from literature procedures for the synthesis of formamidinium
bromide from formamidinium acetate and hydrobromic acid.[1][2]

Materials:

e Formamidinium acetate (1 molar equivalent)

e Hydrobromic acid (48 wt% in water, 2 molar equivalents)
e Ethanol

 Diethyl ether

e Round-bottom flask

o Magnetic stirrer and stir bar

e Ice bath

e Rotary evaporator

e Vacuum oven

Procedure:

 In a round-bottom flask, dissolve formamidinium acetate in hydrobromic acid.

 Stir the mixture in an ice bath at 0°C for 2 hours under an inert atmosphere (e.g., argon or
nitrogen).[1]

» Remove the solvent using a rotary evaporator at a temperature of approximately 70°C.[1]
o Dissolve the resulting crude white powder in ethanol.

o Reprecipitate the product by adding diethyl ether.
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« Filter the white crystals and wash them several times with diethyl ether.[2]

e Dry the purified formamidinium bromide in a vacuum oven at 60-80°C overnight.[1]

Fabrication of Formamidinium Lead Bromide (FAPbBr3)
Perovskite Thin Films

This protocol outlines a one-step method for the fabrication of FAPbBrs perovskite thin films for
use in devices like solar cells and LEDs.[2][5]

Materials:

Formamidinium bromide (FABr)

o Lead(ll) bromide (PbBrz)

e N,N-Dimethylformamide (DMF), anhydrous
o Dimethyl sulfoxide (DMSO), anhydrous

e Substrates (e.g., FTO-coated glass)

e Spin coater

e Hotplate

Procedure:

Prepare a 1 M precursor solution by dissolving FABr and PbBrz in a 1:1 molar ratio in a co-
solvent of DMF and DMSO (e.g., 7:3 volume ratio).[2]

« Stir the solution at approximately 60°C for at least 2 hours.[2]
¢ Clean the substrates thoroughly.

« In a nitrogen-filled glovebox, spin-coat the perovskite precursor solution onto the substrates.
A typical spin-coating program might be a two-step process, for example, 1000 rpm for 10
seconds followed by 4000 rpm for 30 seconds.
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» Anneal the films on a hotplate. A typical annealing temperature is around 100°C for 10
minutes.

e The resulting FAPDbBTr3 thin films should have a uniform appearance.

Concluding Remarks

Formamidinium bromide is a pivotal material in the advancement of perovskite
optoelectronics. Its synthesis and handling require careful attention to safety protocols due to
its hazardous nature. The experimental procedures outlined in this guide provide a foundation
for researchers to work with this compound effectively and safely. As with any chemical
procedure, researchers should consult the primary literature and their institution's safety
guidelines before commencing work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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